Cas no 1806757-83-4 (Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806757-83-4
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4839621
• Update Time: 2025-10-22

Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H11BrF3NO4/c1-3-19-10(17)9-6(5-12)16-8(18-2)4-7(9)20-11(13,14)15/h4H,3,5H2,1-2H3
• InChI Key： MEBOPKXAFORGRF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=C(C=C(N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806757-83-4): An Overview of a Versatile Intermediate in Pharmaceutical Synthesis

Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806757-83-4) is a highly versatile intermediate in the field of pharmaceutical synthesis and chemical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Properties

Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate is a brominated pyridine derivative with a trifluoromethoxy substituent and an ethyl ester group. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive candidate for various synthetic transformations. The bromomethyl group, in particular, serves as a reactive site for nucleophilic substitution reactions, enabling the formation of diverse chemical structures.

The trifluoromethoxy group contributes to the compound's lipophilicity and electronic properties, which are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates. Additionally, the ethyl ester moiety can be readily hydrolyzed under basic conditions to yield the corresponding carboxylic acid, providing flexibility in synthetic strategies.

Synthesis Methods

The synthesis of Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate has been reported in several studies, each employing different approaches to achieve high yields and purity. One common method involves the bromination of a suitably substituted pyridine derivative followed by esterification. For instance, 2-methyl-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid can be brominated using N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane. The resulting brominated intermediate is then subjected to esterification with ethanol in the presence of a catalyst like sulfuric acid or dicyclohexylcarbodiimide (DCC).

Another approach involves the direct coupling of a bromoalkylating agent with a preformed pyridine carboxylic acid or its ester derivative. This method often requires careful control of reaction conditions to avoid side reactions and ensure high selectivity. Recent advancements in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly.

Applications in Pharmaceutical Research

Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate has found extensive applications in pharmaceutical research, particularly in the development of new drugs targeting various diseases. One notable area of interest is its use as a building block for synthesizing compounds with potent biological activities. For example, derivatives of this compound have been explored for their potential as selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders.

Recent studies have also highlighted the utility of Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate in the synthesis of antiviral agents. The bromomethyl group can be functionalized to introduce antiviral moieties, leading to compounds with enhanced activity against specific viral targets. Additionally, the trifluoromethoxy substituent has been shown to improve the metabolic stability and bioavailability of these derivatives, making them more suitable for clinical applications.

Current Research Trends

The ongoing research on Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate reflects its importance in modern medicinal chemistry. One recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing novel anticancer agents. The researchers synthesized a series of derivatives by modifying the bromomethyl group and evaluated their cytotoxic activity against various cancer cell lines. The results indicated that certain derivatives exhibited significant antiproliferative effects, suggesting their potential as lead compounds for further development.

Another area of active research involves the application of computational methods to predict the biological activities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of compounds derived from Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate. These studies leverage advanced molecular modeling techniques to optimize lead compounds and reduce the time and cost associated with drug discovery.

Conclusion

In conclusion, Ethyl 2-(bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806757-83-4) is a valuable intermediate with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an attractive starting material for developing novel therapeutic agents with improved pharmacological profiles. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing drug discovery and development efforts.